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Compound of Interest

Compound Name: Silver chlorate

Cat. No.: B1588454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of silver chlorate (AgClO₃), a

compound of interest in various chemical applications. This document details its chemical and

physical properties, outlines experimental protocols for its synthesis and analysis, and

discusses its primary applications and safety considerations.

Core Properties and Characteristics
Silver chlorate is an inorganic salt that appears as a white, crystalline solid.[1][2] It is known

for its strong oxidizing properties and its sensitivity to light, heat, and shock.[1][3][4] The

compound crystallizes in a tetragonal system.[2][3]

Physicochemical Data
A summary of the key quantitative data for silver chlorate is presented in Table 1 for easy

reference and comparison.
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Property Value References

CAS Number 7783-92-8 [1][3][5]

Molecular Formula AgClO₃ [1][2][3]

Molecular Weight 191.32 g/mol [1][3][5]

Appearance White tetragonal crystals [2][3][6]

Density 4.43 g/mL at 25 °C [3][5][6]

Melting Point
230 °C (decomposes at 270

°C)
[3][5]

Water Solubility

10.4 g/100g H₂O at 10 °C15.3

g/100g H₂O at 20 °C26.8

g/100g H₂O at 40 °C

[5][6]

Solubility in Alcohol Slightly soluble [3][5]

Reactivity and Stability
Silver chlorate is a potent oxidizing agent and can react violently with organic materials,

reducing agents, and flammable compounds.[1][7] It is sensitive to light and should be stored in

dark containers to prevent slow decomposition.[2][3] Upon heating, it decomposes to form

silver chloride and oxygen.[3][8] Under rapid heating, it can detonate.[1] It is also highly

sensitive to shock and friction, classifying it as a primary explosive under certain conditions.[1]

Synthesis and Purification
The most common laboratory-scale synthesis of silver chlorate involves a double

displacement reaction between silver nitrate and sodium chlorate, followed by purification via

fractional recrystallization.[1][2][4]

Synthesis of Silver Chlorate
Caption: Workflow for the synthesis of silver chlorate.

Experimental Protocol: Synthesis of Silver Chlorate
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Materials:

Silver nitrate (AgNO₃)

Sodium chlorate (NaClO₃)

Distilled water

Ice

Equipment:

Beakers

Graduated cylinders

Magnetic stirrer and stir bar

Heating plate

Ice bath

Büchner funnel and flask

Vacuum source

Filter paper

Desiccator

Procedure:

Prepare Reactant Solutions:

Dissolve a specific molar amount of silver nitrate in a minimal amount of hot distilled water

in a beaker.

In a separate beaker, dissolve an equimolar amount of sodium chlorate in a minimal

amount of hot distilled water.
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Reaction:

While stirring, add the sodium chlorate solution to the silver nitrate solution.

Continue stirring for a short period to ensure complete reaction.

Crystallization:

Cool the resulting solution in an ice bath to approximately 0 °C to induce the crystallization

of silver chlorate. Sodium nitrate, being more soluble at lower temperatures, will remain

in the solution.

Isolation and Purification:

Collect the precipitated silver chlorate crystals by vacuum filtration using a Büchner

funnel.

Wash the crystals with a small amount of ice-cold distilled water to remove any remaining

sodium nitrate solution.

Dry the purified silver chlorate crystals in a desiccator in the dark.

Purification by Recrystallization
For higher purity, the obtained silver chlorate can be recrystallized.

Experimental Protocol: Recrystallization of Silver Chlorate

Materials:

Crude silver chlorate

Distilled water

Equipment:

Erlenmeyer flasks

Heating plate
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Hot gravity filtration setup (funnel, fluted filter paper)

Ice bath

Büchner funnel and flask

Vacuum source

Filter paper

Procedure:

Dissolution: In an Erlenmeyer flask, add a minimal amount of hot distilled water to the crude

silver chlorate and heat gently until it completely dissolves.

Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot gravity

filtration to remove them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, then

place it in an ice bath to maximize crystal formation.

Collection: Collect the purified crystals by vacuum filtration and wash with a small amount of

ice-cold distilled water.

Drying: Dry the pure silver chlorate crystals in a desiccator away from light.

Chemical Reactions and Applications
Silver chlorate is a versatile reagent in various chemical transformations, primarily leveraging

its properties as an oxidizing agent and a source of silver ions.

Decomposition
The thermal decomposition of silver chlorate is a key reaction, proceeding via the following

pathway upon gentle heating[1]:

2 AgClO₃(s) → 2 AgCl(s) + 3 O₂(g)
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Caption: Thermal decomposition of silver chlorate.

Applications in Organic Synthesis
Silver chlorate serves as an effective oxidizing agent for certain organic compounds.[1][3] For

instance, it can be used in the dihydroxylation of alkenes. It is also utilized in the preparation of

other chlorate salts through double displacement reactions.[1]

Analytical Characterization
Standard analytical techniques are employed to confirm the identity and purity of synthesized

silver chlorate.

Infrared (IR) Spectroscopy
IR spectroscopy can be used to identify the characteristic vibrational modes of the chlorate

anion (ClO₃⁻) in the silver chlorate molecule.[1]

Experimental Protocol: IR Spectroscopy

Sample Preparation: Prepare a KBr pellet containing a small amount of finely ground silver
chlorate or use an ATR-FTIR spectrometer.

Data Acquisition: Record the IR spectrum over the appropriate wavenumber range (typically

4000-400 cm⁻¹).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1588454?utm_src=pdf-body-img
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silver_chlorate
https://www.laboratorynotes.com/silver-chlorate-agclo%E2%82%83/
https://en.wikipedia.org/wiki/Silver_chlorate
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silver_chlorate
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: Identify the characteristic absorption bands for the Cl-O stretching and bending

vibrations of the chlorate ion.

Thermogravimetric Analysis (TGA)
TGA is used to study the thermal stability and decomposition of silver chlorate. The analysis

will show a mass loss corresponding to the release of oxygen upon heating, confirming the

decomposition pathway.[1]

Experimental Protocol: Thermogravimetric Analysis

Sample Preparation: Place a small, accurately weighed amount of silver chlorate into the

TGA sample pan.

Instrumentation Setup: Set the temperature program to heat the sample at a constant rate

(e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

Data Analysis: Analyze the resulting TGA curve to determine the onset temperature of

decomposition and the percentage of mass loss, which should correspond to the theoretical

loss of oxygen.

Safety and Handling
Silver chlorate is a hazardous substance that requires careful handling.

Hazard Summary:

Oxidizing Agent: May intensify fire; oxidizer.[9][10] Keep away from heat, sparks, open

flames, and combustible materials.[9][11]

Explosive Hazard: Sensitive to shock, friction, and heat.[1] Can detonate with minimal

contact.[1]

Health Hazards: Causes skin and serious eye irritation.[9][10] May cause respiratory

irritation.[9][10] Moderately toxic if ingested.[1] May cause argyria (skin discoloration due to

silver deposition) with prolonged exposure.[9][12]

Safe Handling Procedures:
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[9]

Ventilation: Handle in a well-ventilated area or a fume hood.[9]

Storage: Store in a cool, dry, dark place away from combustible materials and reducing

agents.[5][6][12] Keep containers tightly closed.[2]

Spill and Waste Disposal: In case of a spill, avoid creating dust and eliminate ignition

sources.[12] Dispose of waste according to local regulations for hazardous materials.

This technical guide is intended for informational purposes for qualified professionals. All

experimental work should be conducted with appropriate safety measures and in compliance

with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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